Cas no 552880-86-1 (2-Ethoxy-4,6-dimethoxypyrimidine-5-carbaldehyde)

• Product Name: 2-Ethoxy-4,6-dimethoxypyrimidine-5-carbaldehyde
• CAS No: 552880-86-1
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 1021731
• Update Time: 2023-08-03

2-Ethoxy-4,6-dimethoxypyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde,2-ethoxy-4,6-dimethoxy-(9CI)
• 2-ethoxy-4,6-dimethoxypyrimidine-5-carbaldehyde
• 5-pyrimidinecarbaldehyde,2-ethoxy-4,6-dimethoxy-
• 2-Ethoxy-4,6-dimethoxypyrimidine-5-carbaldehyde

• Inchi： 1S/C9H12N2O4/c1-4-15-9-10-7(13-2)6(5-12)8(11-9)14-3/h5H,4H2,1-3H3
• InChI Key： QIZSHGDPFHFLFF-UHFFFAOYSA-N
• SMILES： O(CC)C1=NC(=C(C=O)C(=N1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 189
• Topological Polar Surface Area: 70.5